4-((2-Chlorophenyl)amino)-4-oxo-2-((pyridin-3-ylmethyl)amino)butanoic acid

• IUPAC Name: 4-(2-chloroanilino)-4-oxo-2-(pyridin-3-ylmethylamino)butanoic acid
• InChI: InChI=1S/C16H16ClN3O3/c17-12-5-1-2-6-13(12)20-15(21)8-14(16(22)23)19-10-11-4-3-7-18-9-11/h1-7,9,14,19H,8,10H2,(H,20,21)(H,22,23)
• InChI Key: PXXFCMGKKXYSJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CC(C(=O)O)NCC2=CN=CC=C2)Cl
• Molecular Formula: C16H16ClN3O3
• Molecular Weight: 333.77 g/mol
• CAS No.: 1046801-40-4

Description

4-((2-Chlorophenyl)amino)-4-oxo-2-((pyridin-3-ylmethyl)amino)butanoic acid is a useful research compound. Its molecular formula is C16H16ClN3O3 and its molecular weight is 333.77. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Sorption of Phenoxy Herbicides to Soil and Minerals

One study reviewed the sorption experiments of 2,4-D and other phenoxy herbicides to various soils and minerals, suggesting the importance of soil parameters in understanding the environmental fate of these compounds (Werner, Garratt, & Pigott, 2012).

Chlorogenic Acid: Pharmacological Review

Another study focused on Chlorogenic Acid (CGA), highlighting its biological and pharmacological effects, including antioxidant, anti-inflammatory, and hepatoprotective activities (Naveed et al., 2018).

Treatment Options for Pesticide Industry Wastewater

Research on the treatment of wastewater produced by the pesticide industry discusses the removal of toxic pollutants, including 2,4-D, through biological processes and activated carbon, emphasizing the effectiveness of these methods in producing high-quality effluent (Goodwin, Carra, Campo, & Soares, 2018).

Global Trends in 2,4-D Herbicide Toxicity Studies

A scientometric review analyzed global trends and gaps in the study of 2,4-D herbicide toxicity, suggesting a focus on molecular biology and gene expression in future research (Zuanazzi, Ghisi, & Oliveira, 2020).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. These factors would need to be assessed through laboratory testing.

Future Directions

Future research on this compound could involve further exploration of its synthesis, reactivity, and potential uses. This could include studies to optimize its synthesis, investigations of its reactivity under various conditions, and assessments of its potential as a drug or other useful substance.